H-DL-Pyr-DL-Asn-DL-Phe-DL-His-DL-Leu-DL-Arg-DL-Pro-NH2.HCl
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Overview
Description
Antho-rpamide II is a biologically active neuropeptide from the sea anemone Anthopleura elegantissima.
Scientific Research Applications
Enzymatic Characterization and Proteinase Activity
The enzyme Haemaphysalis longicornis serine proteinase (HlSP) was investigated, revealing its ability to hydrolyze synthetic substrates, offering insights into the mechanisms of blood digestion in hard ticks. The study highlights the enzymatic characterization of HlSP, including its reaction to various inhibitors, which could be foundational for understanding similar enzymes and their interactions with complex peptides (Miyoshi et al., 2004).
Peptide Stability and Transformation
Research into the stability and transformation of aminosuccinyl peptides during acidolytic deprotection reveals the formation of piperazine-2,5-dione derivatives under certain conditions. This study provides valuable insights into the stability and chemical behavior of peptides during synthesis, which may be relevant for the understanding and development of complex peptides including H-DL-Pyr-DL-Asn-DL-Phe-DL-His-DL-Leu-DL-Arg-DL-Pro-NH2.HCl (Schön & Kisfaludy, 2009).
Structural and Molecular Characterization
Studies on the topological properties of amino acids like DL-Asn and DL-Phe provide insights into their charge densities and bond topological parameters, offering a deeper understanding of the structural and molecular characteristics of complex peptides (Flaig et al., 2002).
Peptide Synthesis and Biochirogenesis
The synthesis of oligopeptides from racemic alpha-amino acids like DL-Leu, DL-Phe, and DL-Val in aqueous solutions explores the formation of homochiral sequences, shedding light on the biochirogenesis of peptides. This research could provide a framework for understanding the assembly and synthesis of complex peptides including this compound (Illos et al., 2008).
Complex Formation and Spectroscopic Characterization
Research into the formation of complexes between amino acids like DL-Asn and DL-Phe with other molecules, as well as their characterization using spectroscopic techniques, provides insights into the molecular interactions and structural complexities of peptides (Ye, Zeng, & Ji, 2010).
Properties
CAS No. |
149471-13-6 |
---|---|
Molecular Formula |
C41H60N14O9 |
Molecular Weight |
893.0 g/mol |
IUPAC Name |
(2S)-N-[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1-[(2S)-2-carbamoylpyrrolidin-1-yl]-5-(diaminomethylideneamino)-1-oxopentan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-3-(4H-imidazol-4-yl)-1-oxopropan-2-yl]amino]-1-oxo-3-phenylpropan-2-yl]-2-[[(2S)-5-oxopyrrolidine-2-carbonyl]amino]butanediamide |
InChI |
InChI=1S/C41H60N14O9/c1-22(2)16-27(36(60)50-26(10-6-14-47-41(44)45)40(64)55-15-7-11-31(55)34(43)58)51-38(62)29(18-24-20-46-21-48-24)53-37(61)28(17-23-8-4-3-5-9-23)52-39(63)30(19-32(42)56)54-35(59)25-12-13-33(57)49-25/h3-5,8-9,20-22,24-31H,6-7,10-19H2,1-2H3,(H2,42,56)(H2,43,58)(H,49,57)(H,50,60)(H,51,62)(H,52,63)(H,53,61)(H,54,59)(H4,44,45,47)/t24?,25-,26-,27-,28-,29-,30-,31-/m0/s1 |
InChI Key |
SRRHFCLCVBMLTI-LNVNSKBOSA-N |
Isomeric SMILES |
CC(C)C[C@@H](C(=O)N[C@@H](CCCN=C(N)N)C(=O)N1CCC[C@H]1C(=O)N)NC(=O)[C@H](CC2C=NC=N2)NC(=O)[C@H](CC3=CC=CC=C3)NC(=O)[C@H](CC(=O)N)NC(=O)[C@@H]4CCC(=O)N4 |
SMILES |
CC(C)CC(C(=O)NC(CCCN=C(N)N)C(=O)N1CCCC1C(=O)N)NC(=O)C(CC2=CN=CN2)NC(=O)C(CC3=CC=CC=C3)NC(=O)C(CC(=O)N)NC(=O)C4CCC(=O)N4.Cl |
Canonical SMILES |
CC(C)CC(C(=O)NC(CCCN=C(N)N)C(=O)N1CCCC1C(=O)N)NC(=O)C(CC2C=NC=N2)NC(=O)C(CC3=CC=CC=C3)NC(=O)C(CC(=O)N)NC(=O)C4CCC(=O)N4 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
Antho-rpamide II; Glu-asn-phe-his-leu-arg-pro-NH2; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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